Isoleucine Valsartan
Isoleucine Valsartan
Brand Name:
Vulcanchem
CAS No.:
137862-78-3
VCID:
VC0044700
InChI:
InChI=1S/C25H31N5O3/c1-4-6-11-22(31)30(23(25(32)33)17(3)5-2)16-18-12-14-19(15-13-18)20-9-7-8-10-21(20)24-26-28-29-27-24/h7-10,12-15,17,23H,4-6,11,16H2,1-3H3,(H,32,33)(H,26,27,28,29)/t17-,23-/m0/s1
SMILES:
CCCCC(=O)N(CC1=CC=C(C=C1)C2=CC=CC=C2C3=NNN=N3)C(C(C)CC)C(=O)O
Molecular Formula:
C25H31N5O3
Molecular Weight:
449.5 g/mol
Isoleucine Valsartan
CAS No.: 137862-78-3
Reference Standards
VCID: VC0044700
Molecular Formula: C25H31N5O3
Molecular Weight: 449.5 g/mol
| CAS No. | 137862-78-3 |
|---|---|
| Product Name | Isoleucine Valsartan |
| Molecular Formula | C25H31N5O3 |
| Molecular Weight | 449.5 g/mol |
| IUPAC Name | (2S,3S)-3-methyl-2-[pentanoyl-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]amino]pentanoic acid |
| Standard InChI | InChI=1S/C25H31N5O3/c1-4-6-11-22(31)30(23(25(32)33)17(3)5-2)16-18-12-14-19(15-13-18)20-9-7-8-10-21(20)24-26-28-29-27-24/h7-10,12-15,17,23H,4-6,11,16H2,1-3H3,(H,32,33)(H,26,27,28,29)/t17-,23-/m0/s1 |
| Standard InChIKey | PTLZEWHOZCZLAQ-SBUREZEXSA-N |
| Isomeric SMILES | CCCCC(=O)N(CC1=CC=C(C=C1)C2=CC=CC=C2C3=NNN=N3)[C@@H]([C@@H](C)CC)C(=O)O |
| SMILES | CCCCC(=O)N(CC1=CC=C(C=C1)C2=CC=CC=C2C3=NNN=N3)C(C(C)CC)C(=O)O |
| Canonical SMILES | CCCCC(=O)N(CC1=CC=C(C=C1)C2=CC=CC=C2C3=NNN=N3)C(C(C)CC)C(=O)O |
| Synonyms | N-(1-Oxopentyl)-N-[[2’-(2H-tetrazol-5-yl)[1,1’-biphenyl]-4-yl]methyl]-L-Isoleucine |
| PubChem Compound | 22852208 |
| Last Modified | Nov 11 2021 |
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